Cas no 2171340-50-2 ((2R)-2-amino-4-(3-methylpyrrolidin-1-yl)butanoic acid)

• Product Name: (2R)-2-amino-4-(3-methylpyrrolidin-1-yl)butanoic acid
• CAS No: 2171340-50-2
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5756730
• PubChem ID: 165747929
• Update Time: 2025-05-28

(2R)-2-amino-4-(3-methylpyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-4-(3-methylpyrrolidin-1-yl)butanoic acid
• EN300-1299560
• 2171340-50-2

• Inchi： 1S/C9H18N2O2/c1-7-2-4-11(6-7)5-3-8(10)9(12)13/h7-8H,2-6,10H2,1H3,(H,12,13)/t7?,8-/m1/s1
• InChI Key： IYXPOBFHSKRGFR-BRFYHDHCSA-N
• SMILES： OC([C@@H](CCN1CCC(C)C1)N)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 66.6Ų

Additional information on (2R)-2-amino-4-(3-methylpyrrolidin-1-yl)butanoic acid

Comprehensive Overview of (2R)-2-amino-4-(3-methylpyrrolidin-1-yl)butanoic acid (CAS No. 2171340-50-2)

(2R)-2-amino-4-(3-methylpyrrolidin-1-yl)butanoic acid, with the CAS number 2171340-50-2, is a specialized chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its 3-methylpyrrolidine moiety and R-configuration, is a key intermediate in the synthesis of bioactive molecules. Its unique structure makes it valuable for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and neurological pathways. Researchers are increasingly exploring its potential in central nervous system (CNS) disorders, given its ability to modulate neurotransmitter activity.

The growing interest in chiral building blocks like (2R)-2-amino-4-(3-methylpyrrolidin-1-yl)butanoic acid aligns with the demand for enantioselective synthesis in modern medicinal chemistry. Its pyrrolidine ring contributes to enhanced lipophilicity and blood-brain barrier permeability, making it a candidate for neurotherapeutic applications. Recent studies highlight its role in designing peptide mimetics and small-molecule inhibitors, addressing challenges in drug delivery and target specificity. These attributes resonate with current trends in personalized medicine and precision drug design.

From a synthetic perspective, CAS 2171340-50-2 is often utilized in asymmetric catalysis and multistep organic transformations. Its amino acid backbone allows for seamless integration into peptide chains, while the 3-methylpyrrolidinyl group introduces steric and electronic effects that influence molecular recognition. This versatility has led to its adoption in combinatorial chemistry libraries, where researchers screen for novel bioactive compounds. The compound’s stability under physiological conditions further enhances its appeal for in vivo studies.

In the context of green chemistry, (2R)-2-amino-4-(3-methylpyrrolidin-1-yl)butanoic acid exemplifies the shift toward sustainable synthesis. Innovations in catalytic hydrogenation and enzymatic resolution have improved the efficiency of its production, reducing waste and energy consumption. These advancements align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting environmentally friendly manufacturing. As a result, the compound is increasingly featured in patent applications and industrial-scale processes.

The pharmacological profile of 2171340-50-2 is another area of active investigation. Preliminary data suggest interactions with ionotropic receptors and metabotropic signaling pathways, sparking interest in its potential for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Its structural similarity to endogenous neurotransmitters like GABA and glutamate further underscores its therapeutic relevance. These findings are frequently discussed in scientific forums and high-impact journals, reflecting the compound’s multidisciplinary significance.

For researchers seeking high-purity (2R)-2-amino-4-(3-methylpyrrolidin-1-yl)butanoic acid, analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control. The compound’s chiral purity is particularly scrutinized, given its implications for biological activity. Suppliers often provide certificates of analysis (CoA) to verify its enantiomeric excess (ee) and chemical stability, ensuring reproducibility in experimental settings. This rigor is essential for compliance with Good Laboratory Practice (GLP) standards.

Looking ahead, the integration of AI-driven drug discovery platforms is expected to accelerate the exploration of CAS 2171340-50-2. Machine learning models trained on structure-activity relationships (SAR) can predict novel derivatives with optimized pharmacokinetic properties. Such innovations are poised to address unmet medical needs, from chronic pain management to cognitive enhancement. As the scientific community continues to unravel the compound’s potential, (2R)-2-amino-4-(3-methylpyrrolidin-1-yl)butanoic acid remains a focal point in cutting-edge research.